Cas no 1557667-61-4 (2-(1H-1,2,4-triazol-3-yl)butanoic acid)

• Product Name: 2-(1H-1,2,4-triazol-3-yl)butanoic acid
• CAS No: 1557667-61-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5780977
• PubChem ID: 71650519
• Update Time: 2023-12-26

2-(1H-1,2,4-triazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1836954
• 1557667-61-4
• 2-(1H-1,2,4-triazol-3-yl)butanoic acid

• Inchi： 1S/C6H9N3O2/c1-2-4(6(10)11)5-7-3-8-9-5/h3-4H,2H2,1H3,(H,10,11)(H,7,8,9)
• InChI Key： CWPPFGCQHSERBR-UHFFFAOYSA-N
• SMILES： OC(C(C1=NC=NN1)CC)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles